Cas no 2229195-50-8 (4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole
• CAS No: 2229195-50-8
• MF: C₁₂H₁₀BrFN₂
• MW: 281.123605251312
• CID: 6324786
• PubChem ID: 165789593
• Update Time: 2025-10-29

4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole
• EN300-1918020
• 2229195-50-8

• Inchi： 1S/C12H10BrFN2/c1-8(6-13)11-7-15-16-12(11)9-2-4-10(14)5-3-9/h2-5,7H,1,6H2,(H,15,16)
• InChI Key： YWHJNMWWFKSBKW-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=NNC=1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 280.00114g/mol
• Monoisotopic Mass: 280.00114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole

Introduction to 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole (CAS No. 2229195-50-8)

4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2229195-50-8, belongs to the pyrazole class of molecules, which are widely recognized for their role in drug discovery and development. The presence of both bromine and fluorine substituents in its structure enhances its utility as a building block for synthesizing more complex molecules with tailored pharmacological properties.

The bromopropene moiety in the compound's name contributes to its reactivity, making it a valuable intermediate in organic synthesis. This feature allows chemists to introduce additional functional groups or link it to other scaffolds, facilitating the creation of novel drug candidates. The 4-fluorophenyl group, on the other hand, is known to influence the metabolic stability and binding affinity of molecules, making it a common choice in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of such structurally diverse compounds in drug discovery. The combination of the bromine and fluorine atoms in 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole not only enhances its synthetic utility but also provides multiple interaction points with biological targets. This dual functionality has been exploited in the design of inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. The pyrazole core is known to interact effectively with the ATP-binding pockets of kinases, while the bromine and fluorine substituents can be further optimized to improve selectivity and potency. Several studies have demonstrated that pyrazole derivatives exhibit inhibitory activity against various kinases, including those involved in tyrosine kinase signaling pathways.

In addition to its kinase inhibition potential, 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole has shown promise as a starting material for synthesizing molecules with anti-inflammatory properties. Inflammatory processes are mediated by a complex interplay of signaling pathways, many of which involve kinases and other enzymes targeted by pyrazole derivatives. By leveraging the structural flexibility of this compound, researchers have been able to develop analogs that exhibit significant anti-inflammatory activity both in vitro and in vivo.

The use of fluorinated aromatic rings in medicinal chemistry is well-documented for their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. The 4-fluorophenyl group in this compound contributes to these properties, making it an attractive candidate for further development into drug-like molecules. Furthermore, the presence of a double bond in the bromopropene moiety provides opportunities for further functionalization through reactions such as cross-coupling or hydrogenation, allowing for the creation of diverse chemical libraries.

Recent research has also explored the use of this compound as a precursor for developing antiviral agents. Viruses often rely on host cell machinery for replication, and inhibiting key enzymes involved in these processes can lead to effective antiviral therapies. Pyrazole derivatives have been shown to interact with viral proteases and polymerases, making them promising candidates for antiviral drug development. The structural features of 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole, particularly the combination of bromine and fluorine substituents, make it an ideal candidate for further exploration in this area.

The synthesis of this compound typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution or halogenation reactions, while the fluorine atom can be incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies highlight the versatility of this compound as a building block for constructing more complex molecules.

In conclusion, 4-(3-bromoprop-1-en-2-yl)-3-(4-fluorophenyl)-1H-pyrazole (CAS No. 2229195-50-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its utility as a scaffold for developing kinase inhibitors, anti-inflammatory agents, and antiviral drugs underscores its importance in modern drug discovery efforts. As computational methods continue to advance, researchers will be able to more efficiently design and synthesize derivatives of this compound with enhanced pharmacological properties.